Cas no 1352522-32-7 (Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester)

• Product Name: Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester
• CAS No: 1352522-32-7
• MF: C₂₁H₃₁N₃O₃
• MW: 373.489145517349
• CID: 5169160
• Update Time: 2025-05-20

Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester

• Inchi： 1S/C21H31N3O3/c1-21(2,3)27-20(26)24(17-8-4-5-9-17)19-12-11-16(14-22-19)18-10-6-7-13-23(18)15-25/h11-12,14-15,17-18H,4-10,13H2,1-3H3
• InChI Key： WBNYGDNFZHQTNO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CCCC1)C1=NC=C(C2CCCCN2C=O)C=C1

Additional information on Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester

Introduction to Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester (CAS No. 1352522-32-7)

Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1352522-32-7, belongs to a class of molecules that exhibit remarkable potential in the design and synthesis of novel bioactive agents. Its unique structural features make it a valuable intermediate in the creation of complex chemical entities aimed at targeting various biological pathways.

The molecular structure of Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester consists of a cyclopentyl group linked to a formyl-substituted hexahydro-[2,3]bipyridine core. This core is further modified with a carbamic acid tert-butyl ester moiety, which enhances the compound's stability and reactivity in various synthetic protocols. The presence of multiple functional groups makes it an attractive candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of bipyridine-based compounds due to their diverse biological activities. Bipyridines are known for their ability to interact with metal ions and have been widely used in the design of catalysts and therapeutic agents. The specific derivative Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester has been investigated for its potential applications in the field of oncology and inflammation research. Its ability to modulate key enzymatic pathways has positioned it as a promising candidate for further clinical investigation.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The formyl group in its structure allows for easy incorporation into larger scaffolds through condensation reactions with various nucleophiles. This flexibility makes it particularly useful for generating libraries of compounds for high-throughput screening (HTS) campaigns. Such libraries are essential for identifying novel drug candidates with optimized pharmacokinetic properties.

The carbamic acid tert-butyl ester functionality provides an additional layer of reactivity that can be exploited in synthetic chemistry. This group can be hydrolyzed to yield a carboxylic acid or converted into other derivatives such as amides or esters. These transformations are crucial for fine-tuning the properties of the final product, including solubility and bioavailability. The cyclopentyl group itself contributes to the overall steric environment of the molecule, influencing its interactions with biological targets.

Recent studies have highlighted the importance of understanding the conformational dynamics of bipyridine derivatives in their biological context. Computational methods have been employed to model the three-dimensional structure of Cyclopentyl-(1-formyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-yl)-carbamic acid tert-butyl ester and predict its binding modes to target proteins. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the bipyridine core efficiently. These methods not only improve yield but also minimize side products, ensuring a high level of purity necessary for biological testing.

In conclusion，Cyclopentyl-(1-formyl-1，2，3，4，5，6-hexahydro-[2，3]bipyridinylethene 6 - yl) - carbamate acid t - butylester represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and versatile reactivity make it an invaluable tool for researchers exploring new therapeutic strategies。 As our understanding of molecular interactions continues to evolve，this compound is poised to play a crucial role in the development of next-generation bioactive agents。